Cas no 900500-80-3 (Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)-)

Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)- structure
900500-80-3 structure
Product Name:Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)-
CAS No:900500-80-3
MF:C14H18N2O
MW:230.305523395538
CID:795529
PubChem ID:136275394
Update Time:2025-04-19

Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)-
    • 4-(5-pentyl-1,2-dihydropyrazol-3-ylidene)cyclohexa-2,5-dien-1-one
    • 4-(5-Pentyl-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,5-dien-1-one
    • 900500-80-3
    • 5-amyl-3-(4-hydroxyphenyl)-1h-pyrazole
    • DTXSID10849184
    • Inchi: 1S/C14H18N2O/c1-2-3-4-5-12-10-14(16-15-12)11-6-8-13(17)9-7-11/h6-10,17H,2-5H2,1H3,(H,15,16)
    • InChI Key: KLCQWOFQWQGXNX-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C=C(CCCCC)NN=1

Computed Properties

  • Exact Mass: 230.141913202g/mol
  • Monoisotopic Mass: 230.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 48.9Ų
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